Cas no 864759-54-6 (2-Propenoic acid,3-[2-bromo-4-(bromomethyl)phenyl]-, ethyl ester)

• Product Name: 2-Propenoic acid,3-[2-bromo-4-(bromomethyl)phenyl]-, ethyl ester
• CAS No: 864759-54-6
• MF: C₁₂H₁₂Br₂O₂
• MW: 348.030482292175
• CID: 718735
• PubChem ID: 17999117
• Update Time: 2025-04-19

2-Propenoic acid,3-[2-bromo-4-(bromomethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-bromo-4-(bromomethyl)phenyl]-, ethyl ester
• (E)-ETHYL 3-(2-BROMO-4-(BROMOMETHYL)PHENYL)ACRYLATE
• ethyl 3-[2-bromo-4-(bromomethyl)phenyl]prop-2-enoate
• ethyl (E)-3-[2-bromo-4-(bromomethyl)phenyl]prop-2-enoate
• (E)-ethyl-3-(2-bromo-4-(bromomethyl)phenyl)acrylate
• AKOS015969187
• 864759-54-6

• Inchi： 1S/C12H12Br2O2/c1-2-16-12(15)6-5-10-4-3-9(8-13)7-11(10)14/h3-7H,2,8H2,1H3/b6-5+
• InChI Key： OKSNICQPTJNJIV-AATRIKPKSA-N
• SMILES： BrC1C=C(CBr)C=CC=1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 345.92000
• Monoisotopic Mass: 345.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 26.30000
• LogP: 3.92030